Cas no 467458-27-1 (METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE)

• Product Name: METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE
• CAS No: 467458-27-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD24395610
• CID: 5225852
• PubChem ID: 21071583
• Update Time: 2025-08-05

METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE

• MDL： MFCD24395610
• Inchi： 1S/C12H14N2O2/c1-16-12(15)8-2-3-11-10(6-8)9(4-5-13)7-14-11/h2-3,6-7,14H,4-5,13H2,1H3
• InChI Key： VHVKZYNFOTZHLG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(OC)=O)C=C2)C(CCN)=C1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE

METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE: A Comprehensive Overview

METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE (CAS No. 467458-27-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has garnered attention from researchers worldwide. The molecule consists of an indole ring system, which is a heterocyclic aromatic structure, substituted with a methyl ester group at the 5-position and an aminoethyl group at the 3-position. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The indole moiety is a well-known structural motif in many biologically active compounds, including alkaloids and pharmaceutical agents. The presence of the aminoethyl group introduces additional functional diversity, potentially enhancing the compound's ability to interact with biological targets such as enzymes or receptors. Recent studies have explored the biochemical properties of METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE, particularly its role in modulating cellular signaling pathways and its potential as a lead compound in drug discovery.

One of the most promising areas of research involving this compound is its application in neuroscience. Researchers have investigated its effects on neurotransmitter systems, particularly dopamine and serotonin, which are critical for regulating mood, cognition, and behavior. Preliminary findings suggest that METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE may possess neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

In addition to its neurological applications, this compound has also been studied for its antioxidant properties. The indole ring system is known to exhibit significant antioxidant activity, which can help combat oxidative stress—a key factor in aging and various chronic diseases. Recent experiments have demonstrated that METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE can effectively scavenge free radicals, thereby protecting cells from oxidative damage.

The synthesis of METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the indole ring through cyclization reactions, followed by selective substitution to introduce the aminoethyl and methyl ester groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound is readily available for further studies.

Another area of interest is the pharmacokinetic profile of this compound. Understanding how it is absorbed, distributed, metabolized, and excreted in biological systems is crucial for determining its suitability as a therapeutic agent. Early studies indicate that METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE has favorable pharmacokinetic properties, suggesting that it may be suitable for oral administration.

Furthermore, computational studies have been conducted to predict the binding affinity of this compound to various biological targets. Molecular docking simulations have revealed potential interactions with key proteins involved in inflammation and immune response, opening new avenues for its application in immunology.

In conclusion, METHYL 3-(2-AMINOETHYL)-1H-INDOLE-5-CARBOXYLATE (CAS No. 467458-27-1) is a versatile compound with a wide range of potential applications in medicine and biology. Its unique structure, combined with promising bioactivity profiles, positions it as a valuable tool for researchers in their quest to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the field of drug discovery.